molecular formula C18H21NO2 B8578256 (R)-methyl 2-(dibenzylamino)propanoate

(R)-methyl 2-(dibenzylamino)propanoate

Cat. No.: B8578256
M. Wt: 283.4 g/mol
InChI Key: FJBVHQWKWFCOIJ-OAHLLOKOSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(R)-Methyl 2-(dibenzylamino)propanoate is a chiral ester featuring a dibenzylamino group at the C2 position of a propanoate backbone. Its molecular formula is C₁₈H₂₁NO₂, with a calculated molecular weight of 283.37 g/mol. The compound serves as a key intermediate in organic synthesis, particularly in the preparation of β-lactam antibiotics and peptidomimetics. The dibenzylamino group acts as a protective moiety for amines, enabling selective functionalization during multi-step syntheses . The (R)-configuration at the chiral center ensures enantioselective reactivity, critical for applications in asymmetric catalysis and pharmaceutical development.

Properties

Molecular Formula

C18H21NO2

Molecular Weight

283.4 g/mol

IUPAC Name

methyl (2R)-2-(dibenzylamino)propanoate

InChI

InChI=1S/C18H21NO2/c1-15(18(20)21-2)19(13-16-9-5-3-6-10-16)14-17-11-7-4-8-12-17/h3-12,15H,13-14H2,1-2H3/t15-/m1/s1

InChI Key

FJBVHQWKWFCOIJ-OAHLLOKOSA-N

Isomeric SMILES

C[C@H](C(=O)OC)N(CC1=CC=CC=C1)CC2=CC=CC=C2

Canonical SMILES

CC(C(=O)OC)N(CC1=CC=CC=C1)CC2=CC=CC=C2

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Differences

  • (R)-Methyl 2-(Dibenzylamino)Propanoate: Core structure: Propanoate ester with a dibenzylamino group at C2. Key features: Lacks additional substituents on the C3 position, making it simpler and more reactive in coupling reactions.
  • Compound 3d (Methyl (R)-3-(4-(Benzyloxy)Phenyl)-2-((S)-3-(Dibenzylamino)-2-Oxoazetidin-1-Yl)Propanoate): Modifications: A benzyloxy phenyl group at C3 and an azetidinone ring (β-lactam) at C2. Functional impact: The β-lactam ring enhances antimicrobial activity, while the benzyloxy group improves lipophilicity .
  • Compound 1f (Methyl (R)-3-(4-Acetoxyphenyl)-2-((S)-2-(Dibenzylamino)-3-Hydroxypropanamido)Propanoate): Modifications: Acetoxyphenyl group at C3 and a hydroxypropanamido side chain. Functional impact: The acetoxy group increases metabolic stability, and the hydroxypropanamido moiety facilitates hydrogen bonding in biological targets .

Physical and Spectral Properties

Property (R)-Methyl 2-(Dibenzylamino)Propanoate Compound 3d Compound 1f
Molecular Formula C₁₈H₂₁NO₂ C₃₃H₃₂N₂O₅ C₂₉H₃₃N₂O₆
Molecular Weight (g/mol) 283.37 (calculated) 505.23 (observed: 505.2333) 505.23 (calculated)
Melting Point Not reported Not reported 116–117 °C
Optical Rotation ([α]²⁵D) Not reported -99.0 (c 0.546, MeOH) Not reported
Rf Value Not reported - 0.32 (Hexane:Ethyl Acetate = 1:1)
Key Spectral Data - IR: 1758 cm⁻¹ (β-lactam C=O) ¹H-NMR: δ 2.35 (acetoxy CH₃)

Key Findings and Implications

  • Structural Complexity vs. Reactivity: The simpler structure of (R)-methyl 2-(dibenzylamino)propanoate allows broader applicability in coupling reactions, while analogs like 3d and 1f exhibit specialized bioactivity due to added functional groups.
  • Impact of Chirality : The (R)-configuration in all compounds ensures enantioselective interactions, critical for pharmaceutical efficacy.
  • Protective Group Utility: The dibenzylamino group in all three compounds demonstrates robustness under diverse reaction conditions, supporting multi-step syntheses.

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